2-(Piperidin-3-ylmethyl)-1,3-thiazole-4-carboxylic acid;dihydrochloride
Description
2-(Piperidin-3-ylmethyl)-1,3-thiazole-4-carboxylic acid;dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications as a therapeutic agent. This compound has been synthesized using various methods and has been found to exhibit various biochemical and physiological effects. In
Scientific Research Applications
Chemistry and Properties
2-(Piperidin-3-ylmethyl)-1,3-thiazole-4-carboxylic acid; dihydrochloride is a compound that may fall under broader categories of chemical research involving complex organic compounds and their potential applications. Similar compounds have been the subject of extensive research for their versatile chemical properties and applications in various fields. For example, the chemistry and properties of related compounds like 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine have been reviewed, summarizing the preparation procedures, properties, and applications of their complex compounds, including their spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity (Boča, Jameson, & Linert, 2011).
Pharmacological Applications
The search for novel central nervous system (CNS) acting drugs has identified functional chemical groups, including heterocycles with nitrogen, sulfur, and oxygen, as potential leads. Compounds containing piperidine, a structural feature similar to 2-(Piperidin-3-ylmethyl)-1,3-thiazole-4-carboxylic acid; dihydrochloride, have been explored for their CNS effects, ranging from antidepressant and anticonvulsant to anti-inflammatory activities (Saganuwan, 2017).
Antioxidant and Anti-inflammatory Agents
Research focused on developing alternative antioxidant and anti-inflammatory agents has identified benzofused thiazole analogues, structurally related to 2-(Piperidin-3-ylmethyl)-1,3-thiazole-4-carboxylic acid; dihydrochloride, as promising leads. These compounds have shown potential in vitro antioxidant and anti-inflammatory activities, highlighting the importance of such structural motifs in the design and development of new therapeutic agents (Raut et al., 2020).
properties
IUPAC Name |
2-(piperidin-3-ylmethyl)-1,3-thiazole-4-carboxylic acid;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2S.2ClH/c13-10(14)8-6-15-9(12-8)4-7-2-1-3-11-5-7;;/h6-7,11H,1-5H2,(H,13,14);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWGYGSWEUHSBRU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CC2=NC(=CS2)C(=O)O.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Cl2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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